Cas no 1805353-29-0 (Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate)

• Product Name: Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate
• CAS No: 1805353-29-0
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4867175
• Update Time: 2025-06-14

Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-7(16)4-5-3-6(10(12)13)15-9(11)8(5)14/h3,10H,2,4H2,1H3
• InChI Key： OERJZQYWRBZVLR-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate

Research Brief on Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate (CAS: 1805353-29-0)

Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate (CAS: 1805353-29-0) is a halogenated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for the construction of complex molecules with potential therapeutic applications.

Recent studies have explored the synthetic utility of Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate in the preparation of novel heterocyclic compounds. For instance, researchers have utilized this compound as a key precursor in palladium-catalyzed cross-coupling reactions, enabling the efficient introduction of diverse functional groups at the 3-position of the pyridine ring. These modifications have led to the discovery of compounds with promising biological activities, such as antimicrobial and anticancer properties.

In the agrochemical sector, Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate has been employed in the synthesis of next-generation pesticides. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of these compounds, making them more effective against resistant pest strains. Recent patent filings highlight its use in the development of fungicides and herbicides with improved environmental profiles.

From a mechanistic perspective, the reactivity of Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate has been investigated using advanced spectroscopic techniques and computational modeling. These studies have provided insights into the electronic effects of the substituents on the pyridine ring, which influence the compound's behavior in various chemical transformations. Such understanding is crucial for optimizing synthetic routes and designing more efficient catalytic systems.

Despite its promising applications, challenges remain in the large-scale production and purification of Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate. Recent efforts have focused on developing greener synthetic methodologies, such as flow chemistry and biocatalysis, to address these issues. Additionally, safety assessments and regulatory considerations are ongoing to ensure its safe handling and use in industrial settings.

In conclusion, Ethyl 2-chloro-6-(difluoromethyl)-3-iodopyridine-4-acetate (CAS: 1805353-29-0) represents a valuable chemical entity with broad applications in medicinal and agrochemical research. Continued exploration of its synthetic potential and biological activities is expected to yield further innovations in these fields. Future research should prioritize the development of sustainable production methods and the expansion of its utility in drug discovery programs.